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Compound of Interest

Compound Name: Methyl 3-hydroxydecanoate

Cat. No.: B142741 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for managing Methyl 3-hydroxydecanoate, including personal

protective equipment (PPE) recommendations, step-by-step operational procedures, and

compliant disposal plans.

Hazard Summary and Personal Protective
Equipment
Methyl 3-hydroxydecanoate is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2] Adherence to strict safety

protocols is crucial to mitigate risks. The following table summarizes the required Personal

Protective Equipment (PPE) for handling this chemical.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are mandatory to

provide a complete seal

around the eyes.[3] A face

shield should be worn over

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[4] Gloves

should be inspected for any

signs of degradation or

puncture before each use and

immediately replaced if

compromised.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

at all times to protect against

skin contact. For procedures

with a higher risk of splashes,

a chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection Not Generally Required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to

minimize the inhalation of

vapors.[1] If engineering

controls are insufficient or

during spill clean-up, a NIOSH-

approved respirator with an

organic vapor cartridge may be

necessary.
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Operational Plan: A Step-by-Step Workflow for Safe
Handling
A systematic approach to handling Methyl 3-hydroxydecanoate is essential to ensure the

safety of laboratory personnel and the integrity of the experiment. The following workflow

outlines the key procedural steps from preparation to post-handling.
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Operational Workflow for Handling Methyl 3-hydroxydecanoate

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Retrieve from Storage

Dispense Required Amount

Perform Experimental Procedure

Decontaminate Workspace and Equipment

Properly Remove and Dispose of PPE

Wash Hands Thoroughly
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Disposal Plan for Methyl 3-hydroxydecanoate Waste

Waste Generated

Liquid Waste?

Collect in Labeled, Sealed
Hazardous Waste Container

Yes

Solid Waste?

No

Arrange for Licensed
Waste Disposal

Collect in Labeled
Solid Hazardous Waste Container

Yes

Empty Container?

No

Triple Rinse with
Appropriate Solvent

Yes

No
Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
per Local Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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